molecular formula C6H11NOS B8311696 3-Hydroxy-2,2-dimethyl-1-propylthiocyanate

3-Hydroxy-2,2-dimethyl-1-propylthiocyanate

Cat. No.: B8311696
M. Wt: 145.23 g/mol
InChI Key: NMTRJDNQPNPSCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxy-2,2-dimethyl-1-propylthiocyanate is a useful research compound. Its molecular formula is C6H11NOS and its molecular weight is 145.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H11NOS

Molecular Weight

145.23 g/mol

IUPAC Name

(3-hydroxy-2,2-dimethylpropyl) thiocyanate

InChI

InChI=1S/C6H11NOS/c1-6(2,3-8)4-9-5-7/h8H,3-4H2,1-2H3

InChI Key

NMTRJDNQPNPSCE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CO)CSC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 16.7 g of 3-bromo-2,2-dimethyl-1-propanol, 14.6 g of potassium thiocyanate and 60 ml of dimethylformamide was stirred for 4 hours at 130°-140° C. The reaction solution was cooled to room temperature (hereinafter means "5°-20° C."), to which a mixture of 200 ml of diethyl ether and 200 ml of water was added. The ethereal layer was collected. The aqueous layer was extracted with 150 ml of diethyl ether. The combined ethereal layers were washed with a saturated saline, dried over anhydrous magnesium sulfate and distilled to remove the solvent. The residue was distilled under reduced pressure to obtain 12.4 g of 3-hydroxy-2,2-dimethyl-1-propylthiocyanate.
Quantity
16.7 g
Type
reactant
Reaction Step One
Name
potassium thiocyanate
Quantity
14.6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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